9,16,20-Trimethyltriacontane

• CAS No.: 61358-33-6
• Molecular Formula: C33H68
• Molecular Weight: 464.9 g/mol
• IUPAC Name: 9,16,20-trimethyltriacontane
• InChI: InChI=1S/C33H68/c1-6-8-10-12-14-15-17-21-27-32(4)29-24-30-33(5)28-23-19-18-22-26-31(3)25-20-16-13-11-9-7-2/h31-33H,6-30H2,1-5H3
• InChI Key: BFUNRXMOYKXZOR-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCC(C)CCCC(C)CCCCCCC(C)CCCCCCCC

Description

9,16,20-Trimethyltriacontane is a branched alkane within the class of long-chain hydrocarbon compounds. Alkanes of this nature, such as triacontane (C30H62) and hentriacontane (C31H64), are frequently identified in natural product chemistry and botanical extracts . As a research chemical, 9,16,20-Trimethyltriacontane is of significant interest in several fields. In phytochemistry and ethnopharmacology, it may be studied as a constituent of medicinal plants, where similar long-chain alkanes are often characterized alongside bioactive compounds . In materials science, its properties as a hydrocarbon make it a candidate for investigation in polymer science, surface chemistry, and as a standard in analytical chemistry techniques like gas chromatography . The branched structure of 9,16,20-Trimethyltriacontane, compared to its straight-chain analogs, can impart distinct physical characteristics, including melting point and solubility, which are critical areas of research. This product is intended for laboratory research purposes only and is not purified or tested for pharmaceutical, cosmetic, or household use. Researchers should consult relevant safety data sheets prior to handling.

Natural Occurrence and Distribution of 9,16,20 Trimethyltriacontane and Related Branched Alkanes

Detection and Isolation from Biological Sources

The identification of 9,16,20-trimethyltriacontane and similar branched alkanes from biological sources typically involves sophisticated analytical techniques. Gas chromatography coupled with mass spectrometry (GC-MS) is a primary method used for the separation and identification of these complex hydrocarbon mixtures. The fragmentation patterns observed in mass spectrometry are crucial for determining the specific positions of the methyl branches along the carbon chain.

Presence in Terrestrial Flora (e.g., Fruits, Plant Waxes, Solanum torvum Leaves)

The surfaces of terrestrial plants are coated with a protective layer of cuticular wax, which is a complex mixture of lipids, including very-long-chain fatty acids and their derivatives, such as alkanes. nih.gov While straight-chain alkanes are common components of plant waxes, branched alkanes, including trimethylalkanes, are also present and can vary in composition between plant species. nih.govresearchgate.net These waxes play a crucial role in protecting the plant from environmental stresses like water loss and UV radiation. nih.gov

While the direct identification of 9,16,20-trimethyltriacontane in many plant species is not extensively documented, the analysis of plant cuticular waxes frequently reveals a variety of branched alkanes. researchgate.net For instance, the cuticular wax of various fruits, such as tomato (Solanum lycopersicum), apple (Malus ×domestica), and sweet cherry (Prunus avium), contains a significant proportion of alkanes alongside other compounds like triterpenoids. nih.gov

Solanum torvum, a plant used in traditional medicine, has been extensively studied for its chemical constituents. ijrpr.comjapsonline.com Phytochemical analyses have identified a wide range of compounds, including alkaloids, flavonoids, saponins, and steroidal glycosides. ijrpr.comjapsonline.comsemanticscholar.org While specific mention of 9,16,20-trimethyltriacontane is not prominent in the available literature, the presence of various other hydrocarbons, such as tetratriacontanoic acid, has been confirmed in its leaves. japsonline.com Given the diversity of lipids in plant cuticles, the presence of complex branched alkanes like trimethyltriacontanes is plausible. A study on the ethanolic extract of S. torvum leaves identified several chemical compounds, including alkanes, through GC-MS analysis. nih.gov

**Table 1: Major Chemical Constituents Identified in *Solanum torvum***

Compound Class	Specific Compounds Identified	Reference
Alkaloids	Solasodine, Solasonine, Solamargine	japsonline.com
Steroids/Saponins	Neochlorogenin, Solagenin derivatives	researchgate.net
Flavonoids	Isoquercetin, Rutin, Kaempferol, Quercetin	researchgate.net
Fatty Acids & Alkanes	Hexadecanoic acid, 9,12,15-octadecatrienoic acid	nih.gov

Identification in Animal Biosystems (e.g., Insect Cuticular Hydrocarbons, Trophallactic Fluid, Mammalian Biofluids)

Branched alkanes are particularly significant in the animal kingdom, especially among insects. Cuticular hydrocarbons (CHCs) are a critical component of the insect exoskeleton, providing protection against desiccation and playing a vital role in chemical communication. nih.gov These CHCs are often complex mixtures of n-alkanes, alkenes, and methyl-branched alkanes, with the position and number of methyl groups contributing to their species-specificity. nih.govnih.gov

Trimethylalkanes have been identified as components of the CHC profiles of various insect species. For example, studies on different species of flesh flies (Sarcophagidae) have revealed the presence of n-alkanes, monomethylalkanes, and dimethylalkanes with chain lengths from C23 to C33. nih.gov The specific composition of these hydrocarbons can be used as a taxonomic tool to differentiate between species. nih.govnih.gov

In social insects, such as ants, CHCs are also exchanged through trophallaxis, the mouth-to-mouth sharing of fluids. nih.govresearchgate.net This process creates a "social circulatory system" that distributes not only food but also chemical cues throughout the colony. nih.gov Analysis of the trophallactic fluid of the carpenter ant Camponotus floridanus has revealed the presence of long-chain hydrocarbons, including multi-branched alkanes. nih.govusda.govelifesciences.org This indicates that complex branched alkanes are actively circulated within the colony, likely playing a role in nestmate recognition and the regulation of social behavior. nih.gov

The presence of 9,16,20-trimethyltriacontane and other long-chain branched alkanes in mammalian biofluids is less well-documented. However, the analysis of various biological samples for lipidomic profiling is an active area of research, and it is conceivable that such compounds could be detected as minor components originating from dietary sources or metabolic processes.

Table 2: Examples of Methyl-Branched Alkanes in Insects

Insect Group	Compound Type	Chain Lengths	Function	Reference
Sarcophagidae (Flesh Flies)	n-alkanes, monomethyl-, dimethylalkanes	C23-C33	Species Identification	nih.gov
Anastrepha curvicauda (Fruit Fly)	2-methyloctacosane	C20-C29	Interspecific Recognition	taylorfrancis.com
Camponotus floridanus (Ant)	Multi-branched hexatriacontane	C36	Chemical Communication	usda.gov
Various Ant Species	Dimethyl- and Trimethylalkanes	C27-C36	Nestmate Recognition, Fertility Signaling	myrmecologicalnews.orgresearchgate.net

Occurrence in Microbial Systems (e.g., Extremophilic Bacteria)

Microorganisms, particularly extremophilic bacteria that thrive in harsh environments, are known to produce a diverse array of lipids to maintain membrane fluidity and integrity. nih.gov While specific identification of 9,16,20-trimethyltriacontane in bacteria is not widely reported, the biosynthesis of branched-chain fatty acids and alkanes is a known adaptation in these organisms. nih.gov For instance, bacteria can modify the chain length and branching of their lipid acyl chains in response to temperature changes. nih.gov

Cyanobacterial mats have been found to contain monomethylalkanes (MMAs), dimethylalkanes (DMAs), and trimethylalkanes (TMAs). uu.nl The presence of these branched alkanes in both modern and ancient cyanobacterial mats suggests a microbial origin for these compounds in certain sedimentary records. uu.nl

Distribution in Environmental and Geological Matrices

The stability of long-chain branched alkanes makes them valuable biomarkers in environmental and geological studies, providing clues about past ecosystems and depositional environments.

Hydrothermal Systems and Marine Sediments

Hydrothermal vent systems are unique deep-sea environments that can support microbial life capable of chemosynthesis. Studies of these systems have revealed the presence of various hydrocarbons, including long-chain and branched alkanes. frontiersin.orgresearchgate.net The abiotic synthesis of hydrocarbons through processes like Fischer-Tropsch reactions can occur in these high-temperature and high-pressure environments. frontiersin.org Additionally, microorganisms inhabiting these vents can produce and metabolize alkanes. nih.gov Long-chain branched alkanes have been detected in deep-sea thermal fluids, suggesting a potential source from thermophilic bacteria. frontiersin.org

In marine sediments, long-chain branched alkanes are often preserved over geological timescales. pangaea.de Their distribution and structure can provide information about the source of organic matter. For example, specific long-chain dimethylalkanes found in sediments have been linked to insect waxes, indicating a terrestrial input into the marine environment. uu.nl A series of polymethylhentriacontenes, which are related to trimethyltriacontane, have been identified in the sediments of the Black Sea. uu.nl

Ancient Sedimentary Environments (e.g., Black Shales)

Black shales are organic-rich sedimentary rocks that are important source rocks for hydrocarbons. pnas.org The analysis of the organic compounds within these shales can reveal information about the paleoenvironment at the time of their deposition. pnas.org Branched aliphatic alkanes have been identified in ancient sediments, including black shales from the Late Cretaceous period. researchgate.net The presence of these compounds, which are believed to have a biological origin, suggests that the organisms that produced them were present in these ancient environments. researchgate.netosti.gov The distribution of these branched alkanes in the geological record indicates their widespread occurrence over millions of years. researchgate.net

Biosynthetic Pathways and Biogenic Origins of Branched Long Chain Alkanes

Elucidation of Enzymatic Branching Mechanisms

The creation of methyl branches in long-chain alkanes is a key enzymatic process. The biosynthesis of these molecules originates from the fatty acid synthesis (FAS) pathway. researchgate.netresearchgate.net The core mechanism involves the substitution of a standard two-carbon donor, malonyl-CoA, with a three-carbon branched donor, methylmalonyl-CoA, at specific points during the elongation of the fatty acid chain. nih.gov

A specialized microsomal fatty acid synthase (FAS) is responsible for catalyzing the incorporation of these methylmalonyl-CoA units. researchgate.net This enzymatic complex orchestrates the condensation reactions, adding to the growing acyl chain. The stereochemistry of the methyl branch is precisely controlled, likely during a stereoselective NADPH-catalyzed reduction of the α,β-unsaturated thioester intermediate by the enoyl-ACP reductase domain of the FAS. pnas.org Studies across numerous insect orders have shown that the resulting methyl branches are consistently in the (R)-configuration, indicating a highly conserved and stereospecific enzymatic mechanism. pnas.org For molecules with multiple methyl branches, this process of methylmalonyl-CoA incorporation is repeated at specific intervals during the chain elongation process.

Microbial Contributions to Branched Alkane Biogenesis

Microorganisms, including various bacteria and cyanobacteria, are also capable of producing branched-chain alkanes. pharmacognosyjournal.in Microbial pathways for alkane biosynthesis are often derived from fatty acid metabolism. jscimedcentral.com The production of branched alkanes in microbes typically involves the use of branched-chain α-ketoacid dehydrogenase complexes to generate branched-chain acyl-CoA primers (e.g., isobutyryl-CoA, isovaleryl-CoA, 2-methylbutyryl-CoA) from amino acids like valine, leucine, and isoleucine.

These branched primers are then extended by the fatty acid synthase system. To introduce internal methyl branches, microbes can also utilize methylmalonyl-CoA as an extender unit, similar to the mechanism found in eukaryotes. Genetic engineering has enabled the production of branched alkanes in host organisms like E. coli by introducing the necessary enzymatic components from other bacteria, such as Bacillus subtilis. nih.gov For instance, the introduction of FabH2, a β-ketoacyl-acyl carrier protein synthase III with a broader substrate specificity, can facilitate the incorporation of branched precursors. nih.gov

Biosynthesis of Cuticular Hydrocarbons in Eukaryotic Organisms (e.g., Plants, Insects)

In eukaryotic organisms such as insects and plants, branched long-chain alkanes are major components of their cuticular hydrocarbons (CHCs), which form a protective waxy layer on their surfaces. youtube.com The biosynthesis of these compounds is a multi-step process that occurs in specialized cells, such as the oenocytes in insects. nih.gov

The general pathway can be summarized as follows:

Precursor Synthesis : The process begins with the standard synthesis of straight-chain fatty acids (e.g., palmitic acid, stearic acid) from acetyl-CoA and malonyl-CoA by a cytosolic FAS. nih.gov

Branched-Chain Elongation : A microsomal FAS then elongates these fatty acid precursors to very-long-chain fatty acids (VLCFAs). researchgate.net During this elongation phase, methyl branches are introduced by incorporating methylmalonyl-CoA at specific locations. nih.gov

Reduction : The resulting very-long-chain acyl-CoA is then reduced to a very-long-chain aldehyde by a fatty acyl-CoA reductase (FAR). researchgate.net

Decarbonylation : In the final step, an oxidative decarbonylase, typically a cytochrome P450 enzyme from the CYP4G family, removes a carbon atom from the aldehyde, yielding the final hydrocarbon with a chain length one carbon shorter than its aldehyde precursor. researchgate.net

This pathway allows for the creation of a vast diversity of CHC profiles, varying in chain length, branching patterns, and the presence of unsaturation, which are crucial for the organism's survival and communication. researchgate.netnih.gov

Investigating Biological Precursors and Metabolic Routes to 9,16,20-Trimethyltriacontane

While the specific biosynthetic pathway for 9,16,20-trimethyltriacontane has not been explicitly detailed in published research, a putative metabolic route can be proposed based on the established principles of polymethylated alkane synthesis in insects. The structure of this C33 hydrocarbon, with methyl groups at positions 9, 16, and 20, suggests a complex elongation and branching process.

The likely biological precursors for the carbon backbone and the methyl branches are acetyl-CoA, malonyl-CoA, and methylmalonyl-CoA. The biosynthesis would proceed through the general pathway for insect cuticular hydrocarbons described previously.

A hypothetical biosynthetic pathway is outlined below:

Initiation : The synthesis would likely start with a common fatty acid precursor, such as palmitoyl-CoA (C16) or stearoyl-CoA (C18), formed by the cytosolic fatty acid synthase.

Sequential Elongation and Branching : A specialized microsomal elongase system would then carry out a series of elongation and branching steps. To achieve the specific branching pattern of 9,16,20-trimethyltriacontane, the incorporation of methylmalonyl-CoA must occur at precise points. The synthesis of the C34 fatty acid precursor would require multiple cycles of elongation, with methylmalonyl-CoA being substituted for malonyl-CoA three times to place the methyl groups at the correct positions on the elongating chain.

Reduction to Aldehyde : Once the fully elongated and branched C34 very-long-chain acyl-CoA is formed, it would be reduced to the corresponding C34 aldehyde by a fatty acyl-CoA reductase.

Final Decarbonylation : The C34 aldehyde would then undergo oxidative decarbonylation, catalyzed by a P450 decarbonylase, to yield the final product, 9,16,20-trimethyltriacontane (C33), and a molecule of carbon dioxide.

This proposed pathway underscores the remarkable specificity of the enzymatic machinery required to produce such a structurally complex molecule. The precise regulation and coordination of different elongase and branching enzymes are essential to generate the specific pattern of methyl branches observed in 9,16,20-trimethyltriacontane.

Chemical Synthesis Methodologies for 9,16,20 Trimethyltriacontane and Analogues

Strategies for Branched High-Molecular-Weight Alkanes

The construction of branched, high-molecular-weight alkanes often involves the coupling of smaller, functionalized building blocks, followed by the removal of functional groups to yield the final saturated hydrocarbon. The following subsections explore some of the most effective strategies for achieving this.

A powerful method for the synthesis of long-chain branched alkanes involves the use of 1,3-dithiane (B146892) chemistry. This approach utilizes the ability of the dithiane group to act as a masked carbonyl, allowing for the nucleophilic attack of its deprotonated form on electrophilic substrates. A facile, three-step synthesis employing the alkylation of 1,3-dithiane with a suitable α,ω-dibromoalkane has been developed. nih.gov This is followed by bisalkylation of the resulting bis(dithianyl)alkane intermediate with an appropriate 1-bromoalkane. The final step is a desulfurization reaction, typically using Raney nickel, to furnish the desired long-chain alkane. nih.govkaust.edu.sa

This methodology is particularly advantageous for creating alkanes with mid-chain methylation or symmetrical terminal-chain dimethylation. nih.gov The choice of the initial α,ω-dibromoalkane and the subsequent 1-bromoalkane determines the final structure of the branched alkane. nih.gov For instance, nine mid-chain methylated alkanes (ranging from C38 to C53), one symmetrical terminal-chain dimethylated C40 alkane, and four linear alkanes (C44 to C58) have been successfully synthesized using this approach. kaust.edu.sa

The general synthetic scheme can be summarized as follows:

Formation of the bis(dithianyl)alkane: 1,3-dithiane is reacted with an α,ω-dibromoalkane to form a bis(dithianyl)alkane intermediate.

Bisalkylation: The intermediate is then treated with a strong base, such as butyllithium, to deprotonate the acidic protons of the dithiane rings, followed by reaction with a 1-bromoalkane to introduce the desired branches.

Desulfurization: The bisalkylated product is treated with Raney nickel to remove the dithiane groups and yield the final branched alkane.

Step	Description	Key Reagents
1	Formation of bis(dithianyl)alkane	1,3-dithiane, α,ω-dibromoalkane
2	Bisalkylation	Butyllithium, 1-bromoalkane
3	Desulfurization	Raney nickel

Grignard reagents, with the general formula R-Mg-X, are powerful nucleophiles that are instrumental in the formation of carbon-carbon bonds. nih.govresearchgate.net Their reaction with electrophiles, such as carbonyl compounds, is a cornerstone of organic synthesis. nih.gov While Grignard reagents are well-known for their ability to react with water to produce alkanes, their primary utility in constructing branched chains lies in their reaction with other organic halides in coupling reactions or with carbonyl compounds to create secondary or tertiary alcohols, which can then be deoxygenated to form alkanes. rsc.orgnih.gov

The synthesis of a branched alkane using a Grignard-based approach could involve the following conceptual steps:

Formation of the Grignard Reagent: An alkyl or aryl halide is reacted with magnesium metal in an ether solvent, such as diethyl ether or tetrahydrofuran, to form the organomagnesium halide. nih.govrsc.org

Carbon-Carbon Bond Formation: The Grignard reagent is then reacted with a suitable electrophile. For instance, reaction with a ketone will form a tertiary alcohol, and reaction with an aldehyde will form a secondary alcohol. nih.gov To build a long, branched chain, a multi-step synthesis would be required, coupling various fragments together.

Deoxygenation: The resulting alcohol is then deoxygenated to the corresponding alkane. This can be achieved through various methods, such as conversion to a tosylate followed by reduction with a hydride source.

This method offers versatility in the types of branched structures that can be created, as the R group of the Grignard reagent and the structure of the electrophile can be varied.

Catalytic hydroisomerization is a key industrial process for converting linear paraffins into their more valuable branched isomers. researchgate.net This process is particularly relevant for improving the cold-flow properties of fuels and lubricants. researchgate.net The reaction is typically carried out using bifunctional catalysts that possess both a noble metal component for hydrogenation/dehydrogenation and an acidic component for skeletal isomerization. researchgate.net

Commonly used catalysts include platinum or palladium supported on zeolites, such as H-beta or ZSM-22. nih.govmpg.de The reaction is generally performed at elevated temperatures (205–230 °C) and hydrogen pressures. nih.gov The process aims to maximize the yield of mono- and multi-branched isomers while minimizing cracking reactions that lead to lower molecular weight products. nih.gov For instance, using a bimetallic Pt-Pd/H-beta catalyst for the hydroisomerization of n-hexadecane, high yields of isomers (25 wt.% mono- and 45 wt.% multibranched) can be achieved with minimal cracking. nih.gov

The efficiency of the hydroisomerization process is highly dependent on the catalyst's properties, including its acidity and pore structure, as well as the reaction conditions. researchgate.net The development of novel catalysts with optimized metal and acid sites is an active area of research to enhance the selectivity towards desired branched products. cas.cn

Catalyst Type	Support	Typical Reaction Temperature (°C)	Key Outcome
Bimetallic Pt-Pd	H-beta zeolite	205-230	High yields of mono- and multibranched isomers
Pt	ZSM-22	230-240	Promotes isomerization of long-chain hydrocarbons

Derivation of Branched Alkanes from Renewable Biomass Feedstocks

The synthesis of branched alkanes from renewable biomass has garnered significant interest as a sustainable alternative to petroleum-based production. nih.gov Various strategies have been developed to convert biomass-derived platform chemicals into long-chain hydrocarbons.

One effective approach involves the use of lignocellulosic biomass, such as corncob. nih.gov In a three-step tandem process, the hemicellulose and cellulose (B213188) fractions are first converted to furfural (B47365) and isopropyl levulinate. nih.gov These intermediates then undergo a double aldol (B89426) condensation to form C15 oxygenates, which are subsequently hydrodeoxygenated to yield branched diesel-range alkanes. nih.gov

Fatty acids, which can be derived from various biomass sources, also serve as valuable feedstocks. cas.cn Photocatalytic decarboxylation of C12-C18 fatty acids using a semiconductor like TiO2 can produce C(n-1) alkanes in high yields under mild conditions. cas.cn Furthermore, microbial synthesis pathways are being explored for the production of both straight-chain and branched alkanes from fatty acid metabolism. frontiersin.org

Synthetic Challenges for Site-Specific Methylation and Long-Chain Architectures

The synthesis of a molecule with the complexity of 9,16,20-trimethyltriacontane, which features a long C30 backbone with methyl branches at specific, non-symmetrical positions, presents considerable synthetic hurdles.

One of the primary challenges is achieving site-specific methylation. While methods like dithiane alkylation allow for the introduction of methyl groups, controlling the exact position of these groups on a long aliphatic chain requires a carefully planned, multi-step synthesis. The construction of the backbone often necessitates the coupling of several smaller, precisely functionalized fragments.

The low solubility of long-chain intermediates is another significant obstacle. nih.govkaust.edu.sa As the carbon chain length increases, the intermediates become less soluble in common organic solvents, which can hinder reaction rates and make purification difficult. For example, in the dithiane synthesis, linear dibromides with more than 18 carbon atoms are poorly soluble in THF, limiting their utility in this approach. frontiersin.org

Furthermore, the purification of high-molecular-weight alkanes is challenging due to their similar physical properties. High-temperature gas chromatography (HTGC) has been shown to be an effective tool for assessing the purity of these synthetic hydrocarbons. nih.govkaust.edu.sa

Finally, achieving the desired stereochemistry at the chiral centers created by the methyl branches adds another layer of complexity, requiring the use of stereoselective reactions or the separation of diastereomers. The development of synthetic routes that can overcome these challenges is crucial for accessing complex, precisely structured long-chain branched alkanes.

Advanced Analytical Characterization and Methodologies for 9,16,20 Trimethyltriacontane

Chromatographic Separation Techniques

Chromatography is the cornerstone for isolating and analyzing large hydrocarbons. The volatility and structural complexity of 9,16,20-trimethyltriacontane necessitate specialized gas chromatography approaches.

High-Temperature Gas Chromatography (HTGC) is essential for the analysis of very-long-chain hydrocarbons that are not sufficiently volatile for conventional GC. For a C33 compound like 9,16,20-trimethyltriacontane, HTGC is the method of choice for assessing the purity of a synthesized standard or a purified isolate. This technique utilizes columns capable of stable operation at temperatures exceeding 350°C and employs temperature programming that can reach up to 400°C or higher to ensure the elution of high-molecular-weight analytes. researchgate.netchromforum.org

The purity assessment is typically performed using a flame ionization detector (FID), which provides a response proportional to the mass of carbon, allowing for accurate quantification of the main compound relative to any impurities. The successful analysis of compounds up to C75 and even C120 by HTGC has been demonstrated, indicating its suitability for C33 alkanes. researchgate.net The synthesis of high-molecular-weight branched alkanes relies on HTGC for evaluating the purity of the final product. nih.gov

Table 1: Typical HTGC-FID Parameters for Purity Assessment of High-Molecular-Weight Alkanes

Parameter	Typical Setting	Rationale for 9,16,20-Trimethyltriacontane
Column	Short (15-30 m), narrow-bore (0.25 mm ID), thin-film (0.1-0.25 µm) thermally stable phase (e.g., DB-5 HT, MXT-5)	Ensures elution at high temperatures without phase degradation and provides necessary resolution. chromforum.org
Injection	Pulsed splitless or cool on-column	Prevents discrimination against high-boiling point compounds and thermal degradation in the inlet. researchgate.net
Inlet Temperature	350 - 400°C	Ensures complete vaporization of the C33 alkane. chromforum.org
Carrier Gas	Helium or Hydrogen at a constant flow rate (e.g., 0.9-1.2 mL/min)	Maintains optimal separation efficiency across a wide temperature range.
Oven Program	Initial Temp: 40-60°C; Ramp: 5-15°C/min; Final Temp: 350-380°C (hold 5-10 min)	A high final temperature is crucial for eluting the target compound from the column. chromforum.orgnih.gov
Detector	Flame Ionization Detector (FID) at 360-400°C	Provides robust, linear, and sensitive detection for quantitative purity analysis.

GC-MS is the definitive technique for the structural elucidation and profiling of 9,16,20-trimethyltriacontane. The coupling of gas chromatography with a mass spectrometer allows for both separation from other compounds in a mixture and the generation of a mass spectrum that serves as a molecular fingerprint. cranfield.ac.uk

For branched alkanes, electron ionization (EI) mass spectra are characterized by fragmentation patterns resulting from cleavage at the points of branching. whitman.edu This is due to the formation of more stable secondary carbocations. The mass spectrum of 9,16,20-trimethyltriacontane would therefore be expected to show characteristic ions resulting from fragmentation adjacent to the methyl groups at the C9, C16, and C20 positions. While the molecular ion (M+) peak for large branched alkanes can be weak or absent, the fragmentation pattern is highly informative. whitman.eduyoutube.com

In addition to the mass spectrum, the GC retention time, often expressed as a Kovats Retention Index (KI), is a critical parameter for identification. On a given column, 9,16,20-trimethyltriacontane will have a specific and reproducible KI value that can be used to distinguish it from other isomers. researchgate.netunl.edu Studies on insect cuticular hydrocarbons have shown that trimethylalkanes with a C33 backbone can be characterized and differentiated based on their KI values on nonpolar columns. researchgate.netunl.edu

Table 2: Predicted Key Diagnostic EI-MS Fragments for 9,16,20-Trimethyltriacontane

Cleavage Site	Predicted Fragment Ion (m/z)	Fragment Structure	Notes
C8-C9 / C9-C10	141 / 407 ; 127 / 421	C10H21+ / C29H59+ ; C9H19+ / C30H61+	Cleavage around the first branch point. The smaller fragments are more likely to be observed.
C15-C16 / C16-C17	225 / 323 ; 211 / 337	C16H33+ / C23H47+ ; C15H31+ / C24H49+	Cleavage around the central branch point.
C19-C20 / C20-C21	281 / 267 ; 267 / 281	C20H41+ / C19H39+ ; C19H39+ / C20H41+	Cleavage around the third branch point.
Internal Cleavages	Multiple complex ions	Fragments from cleavages between the branch points.	Can help confirm the spacing between methyl groups.

High-Resolution Mass Spectrometry for Molecular Characterization (e.g., Metabolomics of Interstitial Fluid)

High-Resolution Mass Spectrometry (HRMS) provides the ability to determine the mass of a molecule with extremely high accuracy (typically below 5 parts per million, ppm). libretexts.orgnews-medical.net This capability is indispensable for confirming the elemental composition of an unknown compound or verifying the identity of a known one in a complex biological matrix, such as in the metabolomics of interstitial fluid.

For 9,16,20-trimethyltriacontane, the exact monoisotopic mass of its molecular formula, C33H68, is 464.5321 Da. A low-resolution mass spectrometer might identify a peak at a nominal m/z of 464, but it could not distinguish C33H68 from other possible formulas like C30H64O2 (464.4852 Da). HRMS instruments, such as Fourier Transform Ion Cyclotron Resonance (FT-ICR) or Orbitrap mass spectrometers, can easily resolve these differences, providing unambiguous confirmation of the molecular formula. researchgate.netnih.gov This is crucial in non-targeted analyses where thousands of chemical 'features' are detected and must be identified. nih.gov

When coupled with soft ionization techniques like Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI), HRMS can detect the intact protonated or sodiated molecule, which is often necessary for compounds that are not amenable to GC or when analyzing raw extracts directly.

Challenges and Strategies in Unequivocal Positional Isomer Assignment

A significant challenge in the analysis of branched alkanes is the unequivocal assignment of the positions of the alkyl branches. While GC-MS provides strong evidence, positional isomers can have very similar mass spectra. For example, 9,16,20-trimethyltriacontane and 11,15,19-trimethyltriacontane are isomers that could potentially produce many of the same fragment ions, making differentiation by mass spectrum alone difficult.

Several strategies are employed to overcome this challenge:

Precise Retention Indices: As mentioned, isomers often have distinct Kovats Retention Indices (KI). researchgate.netunl.edu Careful calibration of the GC system with a homologous series of n-alkanes allows for the calculation of highly precise and reproducible KI values. Comparing the experimental KI of an unknown peak to the KI of a known, synthesized standard provides powerful evidence for its identity. researchgate.net

Tandem Mass Spectrometry (MS/MS): This technique involves selecting a specific parent ion (e.g., the molecular ion or a large fragment) and subjecting it to further fragmentation. The resulting daughter ions can reveal more detailed structural information. By carefully selecting precursor ions that retain the branching points and analyzing their fragmentation, it may be possible to deduce the specific locations of the methyl groups. osti.govnih.gov Developing a multiple reaction monitoring (MRM) method based on unique parent-daughter transitions for 9,16,20-trimethyltriacontane would provide a highly selective method for its detection. osti.gov

Chemical Derivatization: While less common for alkanes, specific chemical reactions that target branch points could potentially be used to create derivatives that yield more structurally informative mass spectra.

Synthesis and Comparison: The ultimate method for unequivocal identification is to synthesize an authentic standard of 9,16,20-trimethyltriacontane and compare its analytical data (retention time, mass spectrum, and MS/MS spectrum) directly with the unknown sample under identical conditions.

Development of Reference Standards and Validation Protocols for Complex Hydrocarbon Analysis

Accurate and reliable analysis of any compound is predicated on the availability of a well-characterized reference standard and a validated analytical method. rsc.orgscielo.br For a specific and complex molecule like 9,16,20-trimethyltriacontane, which is not commercially available, a reference standard must be custom synthesized. nih.govstackexchange.com

The development and validation process involves several key stages:

Synthesis and Purification: A multi-step organic synthesis is required to produce the target molecule with the correct stereochemistry and positional isomerism. nih.govstackexchange.com Purification is typically achieved through column chromatography and/or recrystallization.

Structural Confirmation: The identity of the synthesized standard must be unequivocally confirmed using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C NMR) and HRMS.

Purity Assessment: The purity of the standard is determined using a quantitative technique, most commonly HTGC-FID, as described in section 5.1.1.

Method Validation: Once a pure, confirmed reference standard is available, an analytical method (e.g., GC-MS) for its detection and quantification can be validated. The validation protocol assesses several key performance characteristics to ensure the method is reliable, reproducible, and fit for its intended purpose. scielo.org.coresearchgate.net

Table 3: Key Parameters for Analytical Method Validation

Parameter	Description	Procedure for 9,16,20-Trimethyltriacontane
Selectivity/Specificity	The ability to assess the analyte unequivocally in the presence of other components.	Analyze blank matrices and matrices spiked with potential interferences to ensure no other compounds co-elute and share the same mass spectral characteristics. scielo.org.co
Linearity & Range	The ability to elicit test results that are directly proportional to the concentration of the analyte.	Prepare a series of calibration standards at different concentrations and analyze them. Plot the response vs. concentration and determine the linear range and correlation coefficient (R² ≥ 0.99). scielo.org.co
Accuracy (Trueness)	The closeness of the mean test result to the true value.	Analyze a matrix spiked with a known amount of the reference standard and calculate the percent recovery.
Precision (Repeatability & Reproducibility)	The closeness of agreement between a series of measurements.	Analyze replicate samples on the same day (intra-day precision) and on different days (inter-day precision). rsc.org Results are expressed as Relative Standard Deviation (%RSD). researchgate.net
Limit of Detection (LOD)	The lowest amount of analyte that can be detected but not necessarily quantified.	Typically determined as the concentration that yields a signal-to-noise ratio of 3:1. scielo.org.co
Limit of Quantification (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.	Typically determined as the concentration that yields a signal-to-noise ratio of 10:1. scielo.org.co

Ecological and Biogeochemical Roles of 9,16,20 Trimethyltriacontane and Related Compounds

The long-chain branched hydrocarbon, 9,16,20-trimethyltriacontane, and structurally similar compounds, play multifaceted roles in ecological interactions and serve as valuable indicators in the study of Earth's history. These roles range from mediating chemical communication among insects to forming protective biological barriers and acting as molecular fossils in the geological record.

Future Research Directions and Perspectives on 9,16,20 Trimethyltriacontane

Comprehensive Mapping of Natural Abundance and Biodiversity Association

A foundational step in understanding the significance of 9,16,20-trimethyltriacontane is to map its distribution across the natural world. Currently, detailed information on its prevalence is sparse. Future research should focus on large-scale screenings of insect species from diverse orders and ecological niches. This would involve the collection and analysis of CHC profiles to determine the presence and relative abundance of this specific trimethylated alkane. Such a survey would not only reveal the taxonomic distribution of the compound but also potentially highlight correlations between its presence and the organism's environment, diet, or social structure. Investigating the presence of 9,16,20-trimethyltriacontane in other biological sources, such as plants and microorganisms, could also provide insights into its ecological significance and potential dietary acquisition by insects. nih.gov

A comprehensive biodiversity survey could be organized as follows:

Taxonomic Group	Ecological Niche	Rationale
Social Insects (e.g., ants, termites)	Colonial	Branched hydrocarbons are crucial for nestmate recognition.
Solitary Insects (e.g., beetles, flies)	Varied	To understand its role in species and sex recognition. oup.com
Herbivorous Insects	Plant-associated	To investigate potential sequestration from host plants.
Parasitoids and Predators	Varied	To explore its role in host mimicry and location.

Innovations in Stereoselective Synthesis for Specific Isomers

9,16,20-Trimethyltriacontane possesses multiple chiral centers, meaning it can exist as several stereoisomers. The specific stereochemistry of naturally occurring branched alkanes is often critical for their biological activity. pnas.org Therefore, the development of innovative stereoselective synthetic methods is paramount for producing specific isomers of 9,16,20-trimethyltriacontane. This will enable researchers to conduct detailed bioassays to determine which isomers are biologically active.

Challenges in the synthesis of such multi-branched alkanes include the control of stereochemistry at each methyl-branched center and the construction of the long carbon chain. rijournals.com Future synthetic strategies could involve the use of chiral building blocks, asymmetric catalysis, and novel coupling reactions to achieve high stereopurity. researchgate.netorganic-chemistry.org The successful synthesis of individual stereoisomers will be a critical step in deciphering the structure-activity relationship of this compound.

Synthetic Approach	Potential Advantages
Chiral Pool Synthesis	Utilizes readily available chiral starting materials.
Asymmetric Catalysis	Can generate high enantiomeric excess. researchgate.net
Convergent Synthesis	Can efficiently build the long carbon chain from smaller fragments.

Development of Non-Invasive Analytical Techniques for In Vivo Studies

Traditionally, the analysis of insect cuticular hydrocarbons has required solvent extraction, a lethal process that prevents further behavioral observation of the individual. nih.gov To understand the dynamic nature of CHC profiles and their role in real-time social interactions, the development and application of non-invasive analytical techniques are essential.

Techniques such as Direct Analysis in Real Time-Mass Spectrometry (DART-MS) and solid-phase microextraction (SPME) coupled with gas chromatography-mass spectrometry (GC-MS) offer promising avenues for in vivo analysis. nih.govresearchgate.net These methods allow for the sampling of CHCs from living, behaving insects, enabling researchers to correlate changes in the 9,16,20-trimethyltriacontane profile with specific behaviors, developmental stages, or environmental conditions. Furthermore, the development of field-portable analytical devices would allow for the in-situ study of this compound in its natural ecological context. wwdmag.comresearchgate.netepanalyse.com

Integration of Omics Data for Systems-Level Understanding of Branched Alkane Biology

A holistic understanding of the biological significance of 9,16,20-trimethyltriacontane requires the integration of multiple "omics" datasets. This systems biology approach would involve combining genomics, transcriptomics, proteomics, and metabolomics to build a comprehensive picture of how this compound is produced, regulated, and perceived.

For instance, transcriptomic data can reveal when and where the biosynthetic genes for 9,16,20-trimethyltriacontane are expressed. Proteomic analysis can identify the enzymes and other proteins that interact with this compound. Metabolomic studies can place its biosynthesis within the broader context of the insect's metabolism. By integrating these different layers of biological information, researchers can construct predictive models of the regulatory networks that govern the role of 9,16,20-trimethyltriacontane in insect physiology and behavior.